molecular formula C20H26O5 B1620142 Styrene, methyl methacrylate, glycidyl methacrylate polymer CAS No. 29564-58-7

Styrene, methyl methacrylate, glycidyl methacrylate polymer

Cat. No. B1620142
CAS RN: 29564-58-7
M. Wt: 346.4 g/mol
InChI Key: NCEQVKDLNDLGNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Styrene, methyl methacrylate, glycidyl methacrylate polymer is a useful research compound. Its molecular formula is C20H26O5 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Styrene, methyl methacrylate, glycidyl methacrylate polymer suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Styrene, methyl methacrylate, glycidyl methacrylate polymer including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

29564-58-7

Molecular Formula

C20H26O5

Molecular Weight

346.4 g/mol

IUPAC Name

methyl 2-methylprop-2-enoate;oxiran-2-ylmethyl 2-methylprop-2-enoate;styrene

InChI

InChI=1S/C8H8.C7H10O3.C5H8O2/c1-2-8-6-4-3-5-7-8;1-5(2)7(8)10-4-6-3-9-6;1-4(2)5(6)7-3/h2-7H,1H2;6H,1,3-4H2,2H3;1H2,2-3H3

InChI Key

NCEQVKDLNDLGNP-UHFFFAOYSA-N

SMILES

CC(=C)C(=O)OC.CC(=C)C(=O)OCC1CO1.C=CC1=CC=CC=C1

Canonical SMILES

CC(=C)C(=O)OC.CC(=C)C(=O)OCC1CO1.C=CC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Styrene (4.8 g), methyl methacrylate (2.85 g), glycidyl methacrylate (0.3 g) and 2,2′-azobis(2-cyanopentane) (0.3 g) are dissolved in 2-butanone (40 mL) and degassed using five vacuum/nitrogen purges. The reaction is refluxed for 24 hours and then precipitated into methanol (1 L), filtered, rinsed with additional methanol and sucked dry overnight. A white polymer is obtained with Mw/Mn=16,000/8,300=1.9
Quantity
4.8 g
Type
reactant
Reaction Step One
Quantity
2.85 g
Type
reactant
Reaction Step One
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.